(4-fluorophenyl)[4-(4-fluorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl]methanone

• IUPAC Name: (4-fluorophenyl)-[4-(4-fluorophenyl)-1-methylpyrrolidin-3-yl]methanone
• InChI: InChI=1S/C18H17F2NO/c1-21-10-16(12-2-6-14(19)7-3-12)17(11-21)18(22)13-4-8-15(20)9-5-13/h2-9,16-17H,10-11H2,1H3
• InChI Key: BRTUVYIEVZPBTD-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C(C1)C(=O)C2=CC=C(C=C2)F)C3=CC=C(C=C3)F
• Molecular Formula: C18H17F2NO
• Molecular Weight: 301.3 g/mol
• Solubility: >45.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 478050-08-7

Description

(4-fluorophenyl)[4-(4-fluorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl]methanone is a useful research compound. Its molecular formula is C18H17F2NO and its molecular weight is 301.337. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Several studies have focused on the synthesis and crystal structure analysis of compounds related to (4-fluorophenyl)[4-(4-fluorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl]methanone. For instance, Huang et al. (2021) detailed the synthesis of boric acid ester intermediates with benzene rings, confirming their structures through FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction. Density Functional Theory (DFT) was used to further validate the molecular structures, revealing consistency with crystallographic data and highlighting the compounds' physicochemical properties (Huang et al., 2021).

Pharmacological Potential

Research into the pharmacological applications of related compounds includes the development of precipitation-resistant solution formulations to enhance in vivo exposure for early toxicology and clinical studies. Burton et al. (2012) investigated various nonaqueous solution formulations for a poorly water-soluble compound, achieving improved plasma concentrations and dose proportionality in rats, dogs, and humans, demonstrating the formulation's potential for early clinical evaluation of poorly soluble compounds (Burton et al., 2012).

Antimicrobial and Antitumoral Activities

Further research includes the synthesis of novel pyrrolo[1,2-c][1.3]benzodiazepine analogues and derivatives of 1,3,5-trisubstituted pyrazolines, showing promising antimycobacterial and antitumoral activities. These studies highlight the chemical versatility and potential biomedical applications of compounds structurally related to this compound, offering insights into their role in developing new therapeutic agents (Ali & Yar, 2007); (Tang & Fu, 2018).

Mechanism of Action

Target of Action

Similar compounds have been found to interact withLeukotriene A-4 hydrolase and Mitogen-activated protein kinase 14 . These proteins play crucial roles in inflammatory responses and cellular processes such as growth, differentiation, and apoptosis, respectively .

Mode of Action

Based on its structural similarity to other compounds, it may bind to its target proteins and modulate their activity, leading to changes in cellular processes .

Biochemical Pathways

Given its potential targets, it may influence pathways related to inflammation and cell signaling .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .

Result of Action

Based on its potential targets, it may modulate inflammatory responses and cellular processes such as growth and differentiation .